Cas no 2104923-35-3 (1-Butanone, 2-amino-1-(5-thiazolyl)-, (2R)-)

• Product Name: 1-Butanone, 2-amino-1-(5-thiazolyl)-, (2R)-
• CAS No: 2104923-35-3
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5293019
• Update Time: 2025-10-29

1-Butanone, 2-amino-1-(5-thiazolyl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 2-amino-1-(5-thiazolyl)-, (2R)-

• Inchi： 1S/C7H10N2OS/c1-2-5(8)7(10)6-3-9-4-11-6/h3-5H,2,8H2,1H3/t5-/m1/s1
• InChI Key： DSJSOUDBMSGMGW-RXMQYKEDSA-N
• SMILES： C(C1SC=NC=1)(=O)[C@H](N)CC

Additional information on 1-Butanone, 2-amino-1-(5-thiazolyl)-, (2R)-

Chemical Profile of 1-Butanone, 2-amino-1-(5-thiazolyl)-, (2R) and CAS No. 2104923-35-3

1-Butanone, 2-amino-1-(5-thiazolyl)-, (2R), identified by the Chemical Abstracts Service Number (CAS No.) 2104923-35-3, is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are widely recognized for their diverse biological activities and roles in drug development. The presence of an amino group at the second carbon and a thiazole ring at the first carbon introduces unique reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The structural configuration of (2R)-1-Butanone, 2-amino-1-(5-thiazolyl)- is particularly noteworthy due to its stereochemistry. The (2R) designation indicates the absolute configuration at the second carbon, which is crucial for determining its biological efficacy. This stereochemical specificity has been a focus of recent research, as it often correlates with enhanced binding affinity and reduced side effects in drug candidates. The thiazole moiety, a five-membered heterocyclic compound containing sulfur and nitrogen, is known for its stability and ability to interact with biological targets such as enzymes and receptors.

In recent years, thiazole derivatives have garnered considerable attention in the pharmaceutical industry due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including infectious diseases, cancer, and inflammatory disorders. The amino group in 1-Butanone, 2-amino-1-(5-thiazolyl)- further enhances its utility as a pharmacophore, allowing for modifications that can fine-tune its pharmacokinetic properties. Researchers have explored its role as a precursor in synthesizing novel antimicrobial agents, where the combination of thiazole and amino functionalities provides a robust scaffold for drug design.

One of the most compelling aspects of CAS No. 2104923-35-3 is its versatility in synthetic chemistry. The compound serves as a key intermediate in the preparation of more complex molecules with tailored biological properties. For instance, it has been utilized in the synthesis of protease inhibitors, which are critical in treating conditions such as HIV/AIDS and cancer. The thiazole ring's ability to mimic natural substrates or modulate enzyme activity has made it an attractive component in medicinal chemistry efforts. Recent studies have demonstrated its incorporation into peptidomimetics designed to target specific protein-protein interactions.

The stereochemical purity of (2R)-1-Butanone, 2-amino-1-(5-thiazolyl)- is another critical factor that contributes to its value in drug development. Chiral compounds like this one often exhibit enantioselective interactions with biological targets, meaning that one enantiomer may be significantly more active than another. Advances in asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of such compounds, which is essential for optimizing drug efficacy and safety profiles. The use of catalytic methods to achieve high enantiomeric excess has been particularly effective for synthesizing CAS No. 2104923-35-3, allowing researchers to access valuable intermediates with minimal racemization.

The role of thiazole derivatives in addressing global health challenges has been further highlighted by recent clinical trials investigating their efficacy against resistant pathogens. The structural features of these compounds allow them to disrupt essential metabolic pathways in bacteria and fungi while maintaining low toxicity towards human cells. This makes them promising candidates for next-generation antibiotics and antifungals. Additionally, their potential application in antiviral therapies has been explored, particularly for targeting viral proteases that are crucial for replication cycles.

From a synthetic perspective, 1-Butanone, 2-amino-1-(5-thiazolyl)- exemplifies the importance of functional group interplay in medicinal chemistry. The combination of an amino group and a thiazole ring provides multiple sites for chemical modification, enabling the creation of libraries of analogs with varying properties. Techniques such as combinatorial chemistry and high-throughput screening have been employed to rapidly identify derivatives with enhanced activity or improved pharmacokinetic profiles. Such approaches are instrumental in accelerating the discovery process for new therapeutic agents.

The industrial significance of CAS No. 2104923-35-3 extends beyond academic research into practical applications in drug manufacturing. Its synthesis involves well-established organic transformations that can be scaled up efficiently under controlled conditions. This ensures that pharmaceutical companies can access sufficient quantities of this intermediate for preclinical and clinical development programs without compromising quality or cost-effectiveness.

In conclusion,(2R)-1-Butanone, 2-amino-1-(5-thiazolyl)-, with its CAS Number 2104923-35-3, represents a compelling example of how structural complexity can lead to novel therapeutic opportunities. Its unique combination of stereochemistry and functional groups positions it as a versatile building block in pharmaceutical research and development. As scientists continue to uncover new applications for thiazole derivatives,this compound will likely remain at the forefront of efforts aimed at addressing unmet medical needs through innovative chemical design.